Cas no 1503968-57-7 (2-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetic acid)

• Product Name: 2-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetic acid
• CAS No: 1503968-57-7
• MF: C₇H₇F₃N₂O₂
• MW: 208.137892007828
• CID: 5578228
• PubChem ID: 82659777
• Update Time: 2025-05-24

2-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-acetic acid, 1-methyl-3-(trifluoromethyl)-
• 2-(1-methyl-3-(trifluoromethyl)-1h-pyrazol-4-yl)acetic acid
• 2-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetic acid

• Inchi： 1S/C7H7F3N2O2/c1-12-3-4(2-5(13)14)6(11-12)7(8,9)10/h3H,2H2,1H3,(H,13,14)
• InChI Key： BVBLSKFTTILISE-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CC(O)=O)C(C(F)(F)F)=N1

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 285.8±35.0 °C(Predicted)
• pka: 3.96±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetic acid

2-(1-Methyl-3-(Trifluoromethyl)-1H-Pyrazol-4-Yl)Acetic Acid: A Comprehensive Overview

The compound with CAS No. 1503968-57-7, known as 2-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetic acid, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of pyrazole, a five-membered aromatic heterocycle, which is widely recognized for its versatility in organic synthesis and its role in various biological systems.

The pyrazole ring in this compound is substituted with a methyl group at position 1 and a trifluoromethyl group at position 3, which introduces both electron-donating and electron-withdrawing effects, respectively. These substituents significantly influence the electronic properties of the molecule, making it highly reactive in certain chemical transformations. The acetic acid moiety attached to the pyrazole ring further enhances the compound's solubility and bioavailability, making it an attractive candidate for drug design.

Recent studies have highlighted the potential of 2-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetic acid as a lead compound in the development of novel pharmaceutical agents. Its ability to modulate key biological targets, such as enzymes and receptors, has been extensively investigated. For instance, researchers have reported that this compound exhibits potent inhibitory activity against certain kinases, which are implicated in various pathological conditions, including cancer and inflammatory diseases.

In addition to its pharmacological applications, this compound has also been explored in the context of agrochemicals. Its ability to interact with plant hormones and regulate plant growth has led to its consideration as a potential herbicide or growth regulator. This dual functionality underscores the versatility of 2-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetic acid across multiple scientific disciplines.

From a synthetic standpoint, the preparation of this compound involves a series of well-established organic reactions, including nucleophilic substitutions, couplings, and acid-mediated transformations. The use of microwave-assisted synthesis has been shown to significantly accelerate the reaction process while maintaining high yields and purity levels. Such advancements in synthetic methodology have facilitated the large-scale production of this compound for both research and commercial purposes.

Furthermore, computational studies have provided valuable insights into the molecular interactions of 2-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetic acid with biological targets. By employing techniques such as molecular docking and dynamics simulations, researchers have been able to predict binding affinities and optimize the compound's structure for enhanced efficacy.

In conclusion, 2-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)acetic acid represents a promising molecule with diverse applications in drug discovery and agricultural chemistry. Its unique combination of structural features and functional groups makes it an invaluable tool for scientists seeking innovative solutions to complex biological problems.